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Compound of Interest

Compound Name: Pyrazine, 1,4-dioxide

CAS No.: 2423-84-9

Cat. No.: B1204096

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5][6][7][8]
Pyrazine 1,4-dioxide (PZDO, CAS: 2423-65-6) represents a critical heterocyclic scaffold in

coordination chemistry and energetic materials research. Unlike its parent compound pyrazine,

PZDO possesses two N-oxide moieties, conferring unique electronic properties while

maintaining high structural symmetry (

point group).

For researchers in drug discovery and materials science, accurate identification of PZDO is

pivotal.[1] It often appears as a metabolic oxidation product or a synthetic intermediate.[1] This

guide provides a definitive reference for its characterization across NMR, IR, MS, and UV-Vis

modalities, grounded in field-proven experimental logic.

Structural & Electronic Analysis
The molecule is planar with equivalent oxygen atoms lying in the molecular plane. The high

symmetry (
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) simplifies the spectroscopic signature significantly:

Magnetic Equivalence: All four aromatic protons are chemically and magnetically equivalent.

[1]

Carbon Equivalence: All four ring carbons are equivalent.[1]

Dipole Moment: Due to the opposing N-oxide vectors, the net dipole moment is 0 D, despite

the high polarity of individual N-O bonds.

Electronic Resonance
The N-oxide group acts as both a

-donor and

-acceptor.[1] This "push-pull" mechanism results in increased electron density at the oxygen
atoms and specific shielding/deshielding effects observed in NMR.

Spectroscopic Data Analysis[3][6][9]
Nuclear Magnetic Resonance (NMR)
Solvent Selection: DMSO-

or D

O are recommended due to the high polarity of PZDO.[1] CDCl

solubility is often insufficient for high-resolution

C acquisition.[1]

H NMR Spectroscopy
In the absence of substituents, the high symmetry results in a single sharp singlet.

Chemical Shift (

): Typically observed between 8.50 – 9.00 ppm (DMSO-

).[1]
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Mechanistic Insight: The N-oxide oxygen exerts an inductive electron-withdrawing effect (

-acceptor), which would typically deshield the ortho-protons. However, the back-donation of
the oxygen lone pair into the ring (

-donor) mitigates this. The net result is a shift slightly downfield or comparable to the parent
pyrazine (

8.59 ppm in CDCl

).

C NMR Spectroscopy
Chemical Shift (

): Observed as a single peak in the range of 135.0 – 139.0 ppm.

Mechanistic Insight: N-oxidation typically causes an upfield shift (shielding) of the

-carbons compared to the parent heterocycle (Pyrazine

ppm). This is the "

-effect" of the oxygen atom and increased electron density in the

-system at the carbon positions.

Infrared Spectroscopy (FT-IR)
The N-oxide moiety provides the most diagnostic bands. The bond order is intermediate

between a single and double bond (

).[1]
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Vibration Mode
Wavenumber (

)
Intensity Description

(N-O) Asymmetric 1250 – 1300 Strong
Diagnostic band for N-

oxides.[1]

(N-O) Symmetric 840 – 880 Medium/Strong
Often sharper than the

asymmetric band.[1]

(C=C/C=N) Ring 1400 – 1600 Variable
Aromatic skeletal

vibrations.[1]

Mass Spectrometry (MS)
Ionization: Electron Impact (EI, 70 eV) or ESI (+).[1] Molecular Ion (

): m/z 112.[1]

Fragmentation Pathway (EI): The fragmentation is driven by the successive loss of oxygen

atoms (deoxygenation), a hallmark of aromatic N-oxides.

(m/z 112): Stable molecular ion.[1]

(m/z 96): Loss of one oxygen atom (Pyrazine mono-N-oxide).[1]

(m/z 80): Loss of second oxygen (Parent Pyrazine).[1]

Ring Cleavage: Loss of HCN (m/z 27) from the pyrazine core.[1]

Molecular Ion
[C4H4N2O2]+

m/z 112

[M - O]+
[C4H4N2O]+

m/z 96

- O (16 Da)
[M - 2O]+

[C4H4N2]+
m/z 80

- O (16 Da) Ring Fragmentation
(HCN loss)

- HCN (27 Da)
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Figure 1: Proposed EI-MS fragmentation pathway for Pyrazine 1,4-dioxide.

UV-Vis Spectroscopy
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PZDO exhibits characteristic absorptions due to electronic transitions involving the oxide lone

pairs and the aromatic system.

1: ~225-230 nm (

)

2: ~280-300 nm (Charge transfer /

)

Experimental Protocol: Synthesis of Standard
To generate a spectroscopic standard, the direct oxidation of pyrazine is the most reliable

method.

Reagents:

Pyrazine (1.0 equiv)

Hydrogen Peroxide (30% aq., 2.5 equiv)

Glacial Acetic Acid (Solvent)

Workflow:

Dissolution: Dissolve pyrazine in glacial acetic acid.

Oxidation: Add H

O

dropwise at room temperature.

Heating: Heat the mixture to 70-80°C for 12-24 hours. The N-oxidation is slow; heat is

required to drive the reaction to the di-oxide stage (the mono-oxide forms first).

Workup: Cool to room temperature. Concentrate under reduced pressure.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1204096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purification: Recrystallize from ethanol or water/ethanol mixture. PZDO typically crystallizes

as white needles.[1]

Start: Pyrazine
(Dissolved in AcOH)

Add 30% H2O2
(2.5 equiv)

Heat to 80°C
(12-24 Hours)

Oxidation

Concentrate
(Vacuum Distillation)

Solvent Removal

Isolate PZDO
(Recrystallize EtOH)

Purification

Click to download full resolution via product page

Figure 2: Synthetic workflow for Pyrazine 1,4-dioxide standard preparation.

Summary Data Table
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Parameter Value / Range Conditions / Notes

Formula MW: 112.09 g/mol

H NMR 8.50 – 9.00 ppm (s)

DMSO-

or D

O

C NMR 135.0 – 139.0 ppm
DMSO-

IR (N-O) 1260-1290 Asymmetric Stretch

IR (N-O) 840-880 Symmetric Stretch

MS (Base)
m/z 112 (

)
EI Source

Melting Point >200°C (dec) High thermal stability
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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